![molecular formula C12H9ClO3 B508043 5-[(2-Chlorophenoxy)methyl]-2-furaldehyde CAS No. 438220-35-0](/img/structure/B508043.png)
5-[(2-Chlorophenoxy)methyl]-2-furaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-[(2-Chlorophenoxy)methyl]-2-furaldehyde (CFM) is an organochlorine compound that has been studied for its diverse applications in scientific research. CFM is a versatile compound that can be used in various biochemical and physiological experiments. It is also known for its ability to act as a reagent in organic synthesis, as well as its potential to act as a biocide.
Scientific Research Applications
Chemical Analysis in Honey : The compound has been studied in the context of high-performance liquid chromatography for determining related compounds like hydroxymethylfurfural and furfural in honey and honeydew samples. This indicates its relevance in food chemistry and analysis (Nozal et al., 2001).
Synthesis from D-Fructose : Research has shown that 5-Hydroxymethyl-2-furaldehyde (HMF), a related compound, can be produced from D-fructose, suggesting a potential pathway for synthesizing 5-[(2-Chlorophenoxy)methyl]-2-furaldehyde (Musau & Munavu, 1987).
Preparation Methods : There are studies focused on the preparation of 5-hydroxymethyl-2-furaldehyde from mono-, oligo-, and poly-saccharides using immonium or ammonium salts. This provides insights into diverse methods that could be applicable for synthesizing variants like 5-[(2-Chlorophenoxy)methyl]-2-furaldehyde (Fayet & Gelas, 1983).
Synthesis of Natural Furan Derivatives : The compound has been used in the synthesis of natural furan derivatives, showing its utility in organic chemistry and natural product synthesis (Quiroz-Florentino et al., 2011).
Chemical Properties Study : Studies have also delved into the molecular geometry and conformational properties of similar furanaldehydes, which can provide valuable information for the scientific understanding of 5-[(2-Chlorophenoxy)methyl]-2-furaldehyde (Shishkov et al., 1995).
Role in Food Chemistry : The compound has been analyzed in honey for quality control and characterization, indicating its significance in the field of food chemistry and safety (Viñas et al., 1992).
Synthesis of Tetrahydropyrimidinones : It has been used in the synthesis of tetrahydropyrimidinones, highlighting its application in pharmaceutical and medicinal chemistry (Vakhula et al., 2018).
Role in Photochemical Reactions : Research has explored its role in photochemical reactions, which is significant for understanding its behavior under various conditions and its potential applications in photochemistry (D’Auria & Racioppi, 2000).
Gas-phase Reactions with Chlorine Atoms : There's research on its reactions with chlorine atoms in the gas phase, which is crucial for understanding its chemical reactivity and stability (Cabañas et al., 2008).
Catalytic Hydrogenation Studies : Studies have been conducted on the hydrogenation of related compounds to produce other useful chemicals, showing potential applications in catalysis and material science (Han et al., 2016).
properties
IUPAC Name |
5-[(2-chlorophenoxy)methyl]furan-2-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClO3/c13-11-3-1-2-4-12(11)15-8-10-6-5-9(7-14)16-10/h1-7H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKWUGYZFDKUGMW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC2=CC=C(O2)C=O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(2-Chlorophenoxy)methyl]-2-furaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.